Cas no 255829-51-7 (Dopaquinone Lactone)

• Product Name: Dopaquinone Lactone
• CAS No: 255829-51-7
• MF: C₉H₇NO₄
• MW: 193.16
• CID: 1064912
• PubChem ID: 131698490
• Update Time: 2025-10-25

Dopaquinone Lactone Chemical and Physical Properties

Names and Identifiers

• Dopaquinone Lactone
• CID 131698490
• Dopaquinone Impurity 2（Dopaquinone Lactone）
• 2H-1-Benzopyran-2,6,7-trione, 3-amino-3,4-dihydro-, (3S)-
• (3S)-3-Amino-3,4-dihydrochromene-2,6,7-trione
• 255829-51-7
• (S)-3-Amino-3,4-dihydro-2H-chromene-2,6,7-trione
• (3S)-3-Amino-3,4-dihydro-2H-1-benzopyran-2,6,7-trione

• Inchi： 1S/C9H7NO4/c10-5-1-4-2-6(11)7(12)3-8(4)14-9(5)13/h2-3,5H,1,10H2/t5-/m0/s1
• InChI Key： RZTGZIWOVGOFDC-YFKPBYRVSA-N
• SMILES： O1C([C@H](CC2=CC(C(C=C12)=O)=O)N)=O

Computed Properties

• Exact Mass: 193.03750770g/mol
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5
• XLogP3: -1.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 422.6±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 5.83±0.20(Predicted)

Dopaquinone Lactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dopaquinone Lactone

Dopaquinone Lactone (CAS No. 255829-51-7): A Comprehensive Overview of Its Properties and Applications

Dopaquinone Lactone (CAS No. 255829-51-7) is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This compound, derived from the oxidation of L-DOPA (L-3,4-dihydroxyphenylalanine), plays a crucial role in melanin synthesis pathways. Its unique structure, featuring a quinone moiety fused with a lactone ring, makes it a subject of interest for researchers studying pigment formation, neurodegenerative diseases, and even advanced material sciences.

The chemical properties of Dopaquinone Lactone are particularly fascinating. With a molecular formula of C₉H₇NO₄, this compound exhibits both aromatic and cyclic ester characteristics. The quinone group contributes to its redox activity, while the lactone functionality adds to its stability under physiological conditions. Recent studies published in journals like Journal of Biological Chemistry have highlighted its role as an intermediate in eumelanin and pheomelanin biosynthesis, making it relevant to current research on skin pigmentation disorders and photoprotection.

In the pharmaceutical sector, Dopaquinone Lactone 255829-51-7 has emerged as a potential candidate for drug development. Its structural similarity to neurotransmitters has sparked investigations into its possible applications for Parkinson's disease treatment, aligning with current trends in neurodegenerative disease research. Furthermore, its redox properties are being explored for antioxidant applications, particularly in cosmetic formulations targeting oxidative stress and aging - topics that consistently rank high in scientific and consumer searches.

The synthesis and handling of Dopaquinone Lactone require specialized conditions due to its reactive nature. Standard protocols involve controlled oxidation of L-DOPA under mild conditions, typically using enzymatic methods with tyrosinase or chemical oxidants in buffered solutions. Stability studies indicate that the compound is best preserved in anhydrous environments at low temperatures, information particularly valuable for laboratories working with this material.

Market analysis shows growing interest in Dopaquinone Lactone CAS 255829-51-7 from both academic and industrial sectors. Pharmaceutical companies are particularly interested in its potential as a building block for novel drug candidates, while cosmetic manufacturers explore its applications in skin-lightening and anti-aging formulations. The compound's commercial availability has increased significantly in recent years, with purity standards now reaching 98% or higher for research-grade material.

From a research perspective, Dopaquinone Lactone continues to reveal new dimensions of biochemical importance. Recent publications have investigated its role in metal ion chelation, particularly with copper and iron, suggesting potential applications in metal-related disorders. Additionally, its behavior under various pH conditions has become a subject of study, with implications for understanding pigment formation in different biological environments.

Safety considerations for Dopaquinone Lactone 255829-51-7 follow standard laboratory protocols for handling reactive organic compounds. While not classified as hazardous under current regulations, appropriate protective measures including gloves and eye protection are recommended during manipulation. The compound's material safety data sheet (MSDS) provides detailed handling instructions that researchers frequently search for when working with this material.

The future outlook for Dopaquinone Lactone research appears promising. With increasing interest in natural product chemistry and biologically active compounds, this molecule continues to attract attention from multiple scientific disciplines. Ongoing studies are exploring its potential in areas ranging from bioelectronics to drug delivery systems, positioning it as a compound of significant interdisciplinary importance.

For researchers seeking Dopaquinone Lactone CAS No. 255829-51-7, several reputable suppliers now offer this compound in various quantities and purity grades. Analytical methods for quality control typically involve HPLC and mass spectrometry, techniques commonly searched by quality control professionals. The compound's spectral data, including NMR and IR characteristics, have been well-documented in the literature, facilitating its identification and characterization in research settings.

In conclusion, Dopaquinone Lactone represents a fascinating intersection of biochemistry, medicine, and materials science. Its unique properties and diverse potential applications ensure its continued relevance in scientific research. As understanding of its biological roles and synthetic applications grows, this compound is likely to remain an important subject of study across multiple scientific disciplines, addressing many current research trends and frequently searched topics in the scientific community.